Cas no 32471-99-1 (β-​D-Glucopyranosiduronic acid, (22S,​25S)​-​spirost-​5-​en-​3β-​yl, monosodium salt)

• Product Name: β-​D-Glucopyranosiduronic acid, (22S,​25S)​-​spirost-​5-​en-​3β-​yl, monosodium salt
• CAS No: 32471-99-1
• MF: C₃₃H₄₉NaO₉
• MW: 612.73
• CID: 5037699
• PubChem ID: 163203409
• Update Time: 2025-10-28

β-​D-Glucopyranosiduronic acid, (22S,​25S)​-​spirost-​5-​en-​3β-​yl, monosodium salt Chemical and Physical Properties

Names and Identifiers

• G91283
• Diosgenin-3-O-beta-D-sodium glucuronide
• HY-W145687
• Diosgenin-3-O-
• CS-0226129
• 2-[(2-dotetracont-31-enoyloxy-3-nonatriacontanoyloxypropoxy)-hydroxyphosphoryl]oxyethyl-trimethylazanium
• A-D-sodium glucuronide
• 32471-99-1
• β-​D-Glucopyranosiduronic acid, (22S,​25S)​-​spirost-​5-​en-​3β-​yl, monosodium salt

• Inchi： 1S/C33H50O9.Na/c1-16-7-12-33(39-15-16)17(2)24-23(42-33)14-22-20-6-5-18-13-19(8-10-31(18,3)21(20)9-11-32(22,24)4)40-30-27(36)25(34)26(35)28(41-30)29(37)38;/h5,16-17,19-28,30,34-36H,6-15H2,1-4H3,(H,37,38);/q;+1/p-1/t16-,17-,19-,20+,21-,22-,23-,24-,25-,26-,27+,28-,30+,31-,32-,33-;/m0./s1
• InChI Key： LTNYWDONDWLMCP-DSBCIPFDSA-M
• SMILES： [C@H]1([C@@H](O)[C@]([H])(O[C@@H]2CC3=CC[C@]4([H])[C@@]([H])([C@@]3(C)CC2)CC[C@]2([C@@]4([H])C[C@@]3([H])[C@]2([H])[C@@H]([C@@]2(O3)CC[C@@H](CO2)C)C)C)O[C@H](C([O-])=O)[C@H]1O)O.[Na+]

Computed Properties

• Exact Mass: 612.32742742g/mol
• Monoisotopic Mass: 612.32742742g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 43
• Rotatable Bond Count: 3
• Complexity: 1120
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 16
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 138Ų

Additional information on β-​D-Glucopyranosiduronic acid, (22S,​25S)​-​spirost-​5-​en-​3β-​yl, monosodium salt

Comprehensive Overview of β-​D-Glucopyranosiduronic acid, (22S,​25S)​-​spirost-​5-​en-​3β-​yl, monosodium salt (CAS No. 32471-99-1)

β-​D-Glucopyranosiduronic acid, (22S,​25S)​-​spirost-​5-​en-​3β-​yl, monosodium salt (CAS No. 32471-99-1) is a specialized steroidal glycoside derivative with significant applications in pharmaceutical and biochemical research. This compound belongs to the class of spirostanol glycosides, which are known for their bioactive properties. The monosodium salt form enhances its solubility, making it particularly useful in aqueous-based formulations. Researchers often explore this compound for its potential role in modulating cellular processes, including inflammation and metabolic pathways.

The structural uniqueness of β-​D-Glucopyranosiduronic acid, (22S,​25S)​-​spirost-​5-​en-​3β-​yl, monosodium salt lies in its spirostane backbone coupled with a glucuronic acid moiety. This combination is critical for its interactions with biological targets, such as enzymes and receptors. Recent studies have highlighted its relevance in natural product chemistry and drug discovery, particularly in the development of novel therapeutics for chronic diseases. Its CAS No. 32471-99-1 serves as a key identifier in chemical databases, ensuring accurate referencing in scientific literature.

In the context of current trends, β-​D-Glucopyranosiduronic acid derivatives are gaining attention due to their potential in nutraceutical and cosmeceutical applications. Consumers and researchers alike are increasingly interested in plant-derived bioactive compounds, and this compound fits well into the growing demand for sustainable and eco-friendly ingredients. Searches for terms like "natural steroidal glycosides" and "bioactive spirostanol compounds" have surged, reflecting the compound's relevance in modern science.

From a technical perspective, the synthesis and purification of β-​D-Glucopyranosiduronic acid, (22S,​25S)​-​spirost-​5-​en-​3β-​yl, monosodium salt require advanced chromatographic techniques, such as HPLC and mass spectrometry, to ensure high purity. Its stability under various pH conditions makes it suitable for formulation studies, particularly in oral delivery systems. The compound's sodium salt form further improves its bioavailability, a critical factor in pharmaceutical development.

Another area of interest is the compound's potential role in glycomics and glycobiology. As researchers delve deeper into the functions of carbohydrate-active enzymes, compounds like β-​D-Glucopyranosiduronic acid, (22S,​25S)​-​spirost-​5-​en-​3β-​yl, monosodium salt serve as valuable tools for studying glycosylation patterns and their biological implications. This aligns with the broader scientific community's focus on precision medicine and personalized therapeutics.

In summary, β-​D-Glucopyranosiduronic acid, (22S,​25S)​-​spirost-​5-​en-​3β-​yl, monosodium salt (CAS No. 32471-99-1) is a multifaceted compound with promising applications across multiple disciplines. Its unique chemical structure, combined with its bioactive potential, positions it as a subject of ongoing research and innovation. Whether in pharmaceuticals, cosmetics, or biotechnology, this compound continues to capture the interest of scientists and industry professionals alike.